Cas no 136415-68-4 (2-Naphthalenecarboxylic acid, 4-(3-oxopropyl)-, methyl ester)
136415-68-4 structure
Product Name:2-Naphthalenecarboxylic acid, 4-(3-oxopropyl)-, methyl ester
CAS No:136415-68-4
MF:C15H14O3
MW:242.269864559174
CID:1240529
PubChem ID:10263764
Update Time:2025-04-20
2-Naphthalenecarboxylic acid, 4-(3-oxopropyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 4-(3-oxopropyl)-, methyl ester
- 136415-68-4
- Methyl 4-(3-oxopropyl)-2-naphthalenecarboxylate
- DTXSID001241514
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- Inchi: 1S/C15H14O3/c1-18-15(17)13-9-11-5-2-3-7-14(11)12(10-13)6-4-8-16/h2-3,5,7-10H,4,6H2,1H3
- InChI Key: IPKRESYXSWGRAC-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C2C=CC=CC2=C(C=1)CCC=O)=O
Computed Properties
- Exact Mass: 242.094294304g/mol
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
2-Naphthalenecarboxylic acid, 4-(3-oxopropyl)-, methyl ester Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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